Sulfo Rhodamine Amidoethyl Mercaptan
Sulfo Rhodamine Amidoethyl Mercaptan
Brand Name:
Vulcanchem
CAS No.:
1244034-02-3
VCID:
VC0014669
InChI:
InChI=1S/C29H35N3O6S3/c1-5-31(6-2)20-9-12-23-26(17-20)38-27-18-21(32(7-3)8-4)10-13-24(27)29(23)25-14-11-22(19-28(25)41(35,36)37)40(33,34)30-15-16-39/h9-14,17-19,30H,5-8,15-16H2,1-4H3,(H-,35,36,37,39)
SMILES:
CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)NCCS)S(=O)(=O)[O-]
Molecular Formula:
C29H35N3O6S3
Molecular Weight:
617.8 g/mol
Sulfo Rhodamine Amidoethyl Mercaptan
CAS No.: 1244034-02-3
Reference Standards
VCID: VC0014669
Molecular Formula: C29H35N3O6S3
Molecular Weight: 617.8 g/mol
| CAS No. | 1244034-02-3 |
|---|---|
| Product Name | Sulfo Rhodamine Amidoethyl Mercaptan |
| Molecular Formula | C29H35N3O6S3 |
| Molecular Weight | 617.8 g/mol |
| IUPAC Name | 2-[3-(diethylamino)-6-diethylazaniumylidenexanthen-9-yl]-5-(2-sulfanylethylsulfamoyl)benzenesulfonate |
| Standard InChI | InChI=1S/C29H35N3O6S3/c1-5-31(6-2)20-9-12-23-26(17-20)38-27-18-21(32(7-3)8-4)10-13-24(27)29(23)25-14-11-22(19-28(25)41(35,36)37)40(33,34)30-15-16-39/h9-14,17-19,30H,5-8,15-16H2,1-4H3,(H-,35,36,37,39) |
| Standard InChIKey | HVRFTHKYWFEESG-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)NCCS)S(=O)(=O)[O-] |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=C(C=C(C=C4)S(=O)(=O)NCCS)S(=O)(=O)[O-] |
| Synonyms | N-[6-(Diethylamino)-9-[4-[[(2-thioethyl)amino]sulfonyl]-2-sulfophenyl]-3H-xanthen-3-ylidene]-N-ethyl-ethanaminium Inner Salt; 3,6-Bis(diethylamino)-9-[4-[[(2-mercaptoethyl)amino]sulfonyl]-2-sulfophenyl]xanthylium Inner Salt; |
| PubChem Compound | 4641202 |
| Last Modified | Nov 11 2021 |
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